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Compound of Interest

Compound Name:
(R)-2-Benzyl-3-hydroxypropyl

Acetate

Cat. No.: B055892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

(R)-2-Benzyl-3-hydroxypropyl Acetate (CAS No. 110270-49-0). A specific Safety Data Sheet

(SDS) for this compound is not publicly available. The information herein is intended for use by

qualified professionals and is based on general laboratory safety principles and data for related

compounds. It is not a substitute for a comprehensive risk assessment, which should be

conducted by the user before handling this chemical.

Introduction
(R)-2-Benzyl-3-hydroxypropyl Acetate is a chiral intermediate used in the synthesis of

pharmaceutical compounds such as Retorphan and Sinorphan.[1] Its chemical structure and

properties necessitate careful handling in a laboratory setting to minimize exposure and ensure

personnel safety. This guide provides an overview of the known properties, recommended

handling procedures, and safety precautions.
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Property Value

Chemical Name (R)-2-Benzyl-3-hydroxypropyl Acetate

CAS Number 110270-49-0

Molecular Formula C12H16O3

Molecular Weight 208.26 g/mol

Appearance Colourless Oil

Storage 2-8°C in a refrigerator

Hazard Identification and Classification
A specific Globally Harmonized System (GHS) classification for (R)-2-Benzyl-3-hydroxypropyl
Acetate is not available due to the lack of a publicly accessible Safety Data Sheet (SDS). In

the absence of specific data, this compound should be handled as a substance of unknown

toxicity.

For informational purposes, the hazard classification for a related compound, Benzyl Acetate

(CAS: 140-11-4), is provided below. Caution: This information is for a different chemical and

should not be assumed to be directly applicable to (R)-2-Benzyl-3-hydroxypropyl Acetate.

Reference Data: Benzyl Acetate (CAS: 140-11-4)
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3 (Central Nervous System)

H336: May cause drowsiness

or dizziness

Specific Target Organ Toxicity

(Single Exposure)
1 (Respiratory System)

H370: Causes damage to

organs

Specific Target Organ Toxicity

(Repeated Exposure)
1 (Kidney)

H372: Causes damage to

organs through prolonged or

repeated exposure

Specific Target Organ Toxicity

(Repeated Exposure)
2 (Mucous Membranes)

H373: May cause damage to

organs through prolonged or

repeated exposure

Hazardous to the Aquatic

Environment (Chronic)
3

H412: Harmful to aquatic life

with long lasting effects

Source: TCI Chemicals Safety Data Sheet for Benzyl Acetate.

Safe Handling and Storage
Given the lack of specific toxicity data, a conservative approach to handling and storage is

recommended. The following workflow outlines the general procedure for safely managing

(R)-2-Benzyl-3-hydroxypropyl Acetate in a laboratory setting.
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Safe Handling Workflow for (R)-2-Benzyl-3-hydroxypropyl Acetate

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene). Change gloves

immediately if contaminated.

Skin and Body Protection: Wear a laboratory coat, long pants, and closed-toe shoes.

Respiratory Protection: If working outside of a fume hood or if aerosolization is possible, use

a NIOSH-approved respirator with an organic vapor cartridge.

Storage
Store in a tightly sealed container in a refrigerator at 2-8°C.[1] Ensure the storage area is well-

ventilated and away from incompatible materials.
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Experimental Protocols and Methodologies
(R)-2-Benzyl-3-hydroxypropyl Acetate is used in specialized organic synthesis. Below are

summaries of common experimental methodologies involving this compound, which highlight

contexts for its handling.

Synthesis and Purification
A typical synthesis involves the esterification of (R)-2-benzyl-3-hydroxypropanol with acetic acid

or acetic anhydride. Purification is commonly achieved through column chromatography on

silica gel using a solvent system such as ethyl acetate/hexane. These procedures should be

performed in a fume hood with appropriate PPE.

Analytical Characterization
The identity and purity of (R)-2-Benzyl-3-hydroxypropyl Acetate are often confirmed using

the following analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

molecular structure.

Mass Spectrometry (MS): High-resolution mass spectrometry is used to verify the exact

molecular weight.

Infrared (IR) Spectroscopy: To identify functional groups, such as the ester carbonyl (~1735

cm⁻¹) and the hydroxyl group (~3450 cm⁻¹).

Chiral High-Performance Liquid Chromatography (HPLC): A Chiralpak AD-H column can be

used to determine the enantiomeric purity.

The following diagram illustrates the logical flow of characterizing the compound after

synthesis.
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Workflow for the Characterization of the Compound

First Aid Measures
In the event of exposure, follow these general first aid guidelines and seek immediate medical

attention.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes. Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person.
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Spill and Disposal
Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable

container for chemical waste. Ventilate the area and wash the spill site after material pickup

is complete.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow it to enter the environment.

Conclusion
(R)-2-Benzyl-3-hydroxypropyl Acetate is a valuable chiral intermediate in pharmaceutical

synthesis. Due to the absence of specific safety data, it must be handled with a high degree of

caution, assuming it may be hazardous. Adherence to the general safety protocols outlined in

this guide, including the consistent use of appropriate personal protective equipment and

engineering controls, is essential for minimizing risk. Researchers must conduct a thorough risk

assessment before beginning any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b055892?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

